Cas no 625376-59-2 (Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate)

• Product Name: Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate
• CAS No: 625376-59-2
• MF: C₂₂H₂₄F₃N₃O₃S
• MW: 467.504474639893
• CID: 5701821
• PubChem ID: 5088943
• Update Time: 2025-07-15

Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate
• Carbamic acid, N-[2-[[3-cyano-6-tricyclo[3.3.1.13,7]dec-1-yl-4-(trifluoromethyl)-2-pyridinyl]thio]acetyl]-, ethyl ester
• Ethyl N-[2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]carbamate
• ethyl N-(2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetyl)carbamate
• SS-0346
• 625376-59-2
• AKOS003599146
• ethylN-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate
• Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate

• Inchi： 1S/C22H24F3N3O3S/c1-2-31-20(30)28-18(29)11-32-19-15(10-26)16(22(23,24)25)6-17(27-19)21-7-12-3-13(8-21)5-14(4-12)9-21/h6,12-14H,2-5,7-9,11H2,1H3,(H,28,29,30)
• InChI Key： VOHSZOZIWPZOEJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC(CSC1=NC(C23CC4CC(CC(C4)C2)C3)=CC(C(F)(F)F)=C1C#N)=O

Computed Properties

• Exact Mass: 467.14904730g/mol
• Monoisotopic Mass: 467.14904730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: 178-179 °C
• pka: 9.91±0.46(Predicted)

Additional information on Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate

Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate: A Comprehensive Overview

Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate, with the CAS number 625376-59-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural complexity of Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate is a testament to the ingenuity of modern synthetic chemistry. The presence of both adamantan-1-yl and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties that are highly desirable in drug design. These features contribute to the compound's ability to interact selectively with biological targets, thereby enhancing its pharmacological potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate stands out as a prime example of such innovation. Its molecular architecture is designed to optimize binding affinity and minimize off-target effects, which are critical factors in the development of effective pharmaceuticals.

The compound's pyridine core, functionalized with a cyano group and a sulfanyl acetyl moiety, plays a pivotal role in its biological activity. The cyano group introduces a polar region that can engage in hydrogen bonding interactions, while the sulfanyl acetyl group provides a site for further derivatization and modification. These features make Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate a versatile building block for designing molecules with tailored pharmacological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its structural motifs have been explored for their anti-inflammatory and anti-cancer properties. The combination of the adamantan-1-yl group, known for its stability and lipophilicity, with the trifluoromethyl group, which enhances metabolic stability, creates a molecule that is well-suited for oral administration and prolonged bioavailability.

The synthesis of Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetyl)carbamate involves multiple steps that showcase the mastery of synthetic chemists in constructing complex molecular structures. The process typically begins with the preparation of key intermediates such as 6-(adamantan-1-yl)-3-cyano pyridine derivatives, which are then functionalized to introduce the sulfanyl acetyl and carbamate groups. Each step is meticulously optimized to ensure high yield and purity, reflecting the rigorous standards of modern pharmaceutical chemistry.

The biological evaluation of Ethyl N-(2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-y])sulfanyl}acetyl)carbamate has revealed intriguing insights into its mechanism of action. Preliminary studies suggest that it interacts with specific enzymes and receptors involved in disease pathways, modulating their activity in a way that could lead to therapeutic benefits. For example, its ability to inhibit certain kinases has been observed in vitro, indicating potential applications in treating cancers driven by abnormal kinase activity.

The compound's pharmacokinetic profile is another area of active investigation. Researchers are particularly interested in understanding how its structural features influence its absorption, distribution, metabolism, and excretion (ADME). By analyzing these parameters, scientists can gain valuable insights into how Ethyl N-(2-{[6-(adamantan--1 -y]-3-cyano -4 -(trifluoromethyl )pyridin -2 -y ]sulfanyl }acetyl )carbamate behaves within the body and how it can be optimized for clinical use.

In conclusion, Ethyl N-(2-{[6-(adamantan -1 -y )-3 -cyano -4 -( trifluoromethyl )pyridin -2 - y ]sulfanyl }acetyl )carbamate (CAS no 625376 -59 -2 ) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a valuable candidate for further research and development. As scientists continue to explore its potential, this compound is poised to contribute to the discovery of novel therapeutic agents that address unmet medical needs.